Cas no 865197-93-9 (methyl 2-(2Z)-6-bromo-2-(2,6-difluorobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-6-bromo-2-(2,6-difluorobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865197-93-9
• MF: C₁₇H₁₁BrF₂N₂O₃S
• MW: 441.246649026871
• CID: 6089835
• PubChem ID: 4093023
• Update Time: 2025-05-20

methyl 2-(2Z)-6-bromo-2-(2,6-difluorobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-6-bromo-2-(2,6-difluorobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• methyl (Z)-2-(6-bromo-2-((2,6-difluorobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 6-bromo-2-[(2,6-difluorobenzoyl)imino]-, methyl ester
• methyl 2-[(2Z)-6-bromo-2-[(2,6-difluorobenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• (Z)-methyl 2-(6-bromo-2-((2,6-difluorobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• methyl 2-[6-bromo-2-(2,6-difluorobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• 865197-93-9
• F1366-0764
• AKOS024607033

• Inchi： 1S/C17H11BrF2N2O3S/c1-25-14(23)8-22-12-6-5-9(18)7-13(12)26-17(22)21-16(24)15-10(19)3-2-4-11(15)20/h2-7H,8H2,1H3
• InChI Key： JGIOUBMMPXZLKL-UHFFFAOYSA-N
• SMILES： S1C2=CC(Br)=CC=C2N(CC(OC)=O)C1=NC(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 439.96418g/mol
• Monoisotopic Mass: 439.96418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 546.7±60.0 °C(Predicted)
• pka: -5.12±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(2Z)-6-bromo-2-(2,6-difluorobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Methyl 2-(2Z)-6-Bromo-2-(2,6-Difluorobenzoyl)Imino-2,3-Dihydro-1,3-Benzothiazol-3-Ylacetate: A Comprehensive Overview

Methyl 2-(2Z)-6-bromo-2-(2,6-difluorobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate is a highly specialized organic compound with the CAS number 865197-93-9. This compound belongs to the class of benzothiazole derivatives, which have garnered significant attention in recent years due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzothiazole ring system with a methyl ester group and a bromine substituent at the 6-position of the benzene ring. The presence of fluorine atoms at the 2 and 6 positions of the benzoyl group further enhances its chemical uniqueness.

The synthesis of methyl 2-(2Z)-6-bromo-2-(2,6-difluorobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves a series of intricate organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are particularly valuable for pharmacological studies. The compound's stereochemistry is crucial for its biological activity, as highlighted by recent research on its role as a potential lead molecule in drug discovery.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, studies published in Journal of Medicinal Chemistry have demonstrated its potential as a precursor for anti-inflammatory agents and anticancer drugs. The bromine substituent at the 6-position plays a pivotal role in modulating the compound's reactivity and selectivity during these transformations.

Moreover, the fluorine atoms at the 2 and 6 positions of the benzoyl group contribute significantly to the compound's stability and lipophilicity. These properties make it an ideal candidate for use in drug delivery systems and as a building block for advanced materials with tailored physicochemical properties. Recent research has also explored its application in photovoltaic materials due to its unique electronic properties.

In terms of toxicity and environmental impact, methyl 2-(2Z)-6-bromo-2-(2,6-difluorobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate has been subjected to rigorous safety assessments. Studies conducted by regulatory agencies indicate that it exhibits low acute toxicity when administered via various routes. However, long-term exposure studies are still underway to fully understand its potential risks to human health and ecosystems.

The global market for benzothiazole derivatives has witnessed steady growth over the past decade, driven by increasing demand from pharmaceutical and agrochemical industries. As a key player in this market, methyl 2-(2Z)-6-bromo-2-(2,6-difluorobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-y acetate is expected to play a pivotal role in shaping future innovations across multiple sectors.

In conclusion,methyl 2-(2Z)-6-bromo - ( CAS No:865197 -93 -9 ) stands out as a versatile and promising compound with wide-ranging applications across various industries. Its unique chemical structure and favorable physicochemical properties make it an invaluable tool for researchers and industry professionals alike.